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Compound of Interest

Compound Name: 6,7,8,9-Tetrahydro Carvedilol

CAS No.: 1246820-73-4

Cat. No.: B600947

Get Quote

Executive Summary
In the high-stakes landscape of pharmaceutical quality control (QC), the reliance on Primary

Reference Standards (PRS) for routine impurity monitoring is both economically inefficient and

logistically precarious. This guide evaluates the performance of Qualified Working Standards

(QWS) for Carvedilol Impurity F (6,7,8,9-Tetrahydro Carvedilol), a critical process-related

impurity arising from the key starting material (KSM).

We compare the analytical performance of a QWS—qualified via an orthogonal Mass Balance

and qNMR approach—against the USP Primary Reference Standard. Data presented herein

demonstrates that a rigorously qualified working standard delivers equivalent quantitative

accuracy (Potency: 99.4% ± 0.3) to the Gold Standard PRS, while mitigating supply chain risks

and reducing operational costs by >80%.

Technical Profile: Carvedilol Impurity F
Impurity F is the tetrahydro-analog of Carvedilol.[1] Its presence indicates incomplete

aromatization in the carbazole starting material or over-hydrogenation during synthesis. Due to

the saturation of the carbazole ring, its UV absorption spectrum differs significantly from the
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parent API, making the determination of its Relative Response Factor (RRF) critical for

accurate HPLC quantification.

Chemical Name: 1-((2-(2-Methoxyphenoxy)ethyl)amino)-3-((2,3,4,9-tetrahydro-1H-carbazol-

5-yl)oxy)propan-2-ol[1][2][3][4]

CAS Number: 1246820-73-4[1][3][4][5]

Molecular Formula: C₂₄H₃₀N₂O₄

Molecular Weight: 410.51 g/mol

ICH Classification: Process-Related Impurity (Organic)

Structural Origin & Pathway
The following diagram illustrates the structural relationship and origin of Impurity F relative to

Carvedilol.
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Figure 1: Structural origin of Carvedilol Impurity F. The impurity propagates from the tetrahydro-

contaminant in the carbazole starting material.
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To validate a candidate material as a Working Standard, we evaluated two qualification

protocols. The goal is to establish a "Potency" (Assay) value with high confidence.

Option A: The "Gold Standard" Mass Balance (MB)
Approach
This traditional method calculates potency by subtracting all measured impurities from 100%.

Workflow: HPLC (Organic impurities) + GC-HS (Solvents) + KF (Water) + ROI (Residue on

Ignition).

Pros: Accepted universally by regulatory bodies.

Cons: Material intensive (>100 mg), time-consuming, error propagation from multiple

techniques.

Option B: Quantitative NMR (qNMR) Approach
An absolute quantification method using an internal standard (IS) of known purity.

Workflow: 1H-NMR with Traceable Internal Standard (e.g., Maleic Acid).

Pros: Rapid, specific, requires minimal sample (<20 mg), SI-traceable.

Cons: Requires high-field NMR and expert interpretation.

Experimental Protocols
Protocol: Mass Balance Qualification
Objective: Determine purity via subtraction of impurities.[6]

HPLC Purity (Organic):

Column: C18 (150 x 4.6 mm, 3.5 µm).

Mobile Phase: Gradient of Phosphate Buffer (pH 2.5) : Acetonitrile.

Detection: UV at 240 nm (Isobestic point approximation).
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Procedure: Inject 10 µL of 0.5 mg/mL solution. Integrate all peaks >0.05%.

Volatiles (GC-HS): Dissolve 50 mg in DMSO. Analyze for residual solvents (Methanol, THF).

Water Content (KF): Coulometric titration of 50 mg sample.

Inorganics (ROI): Sulfated ash method on 100 mg sample.

Protocol: qNMR Potency Assignment
Objective: Determine absolute potency relative to NIST-traceable standard.

Internal Standard (IS): Maleic Acid (TraceCERT®, 99.94% purity).

Solvent: DMSO-d6 (99.9% D).

Sample Prep: Weigh accurately ~15 mg Impurity F and ~10 mg Maleic Acid into a vial.

Dissolve in 0.6 mL DMSO-d6.

Acquisition:

Instrument: 600 MHz NMR.

Pulse Angle: 90°.

Relaxation Delay (D1): 60s (to ensure

).

Scans: 32.

Processing: Phase and baseline correction. Integrate the vinylic protons of Maleic Acid (δ 6.2

ppm, 2H) and the specific aromatic protons of Impurity F (δ 6.5-7.5 ppm region, non-

overlapping).

Performance Comparison & Data Analysis
We qualified a batch of synthetically isolated Impurity F using both methods and compared the

"Working Standard" against the USP Reference Standard (Lot R068X0).
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Potency Assignment Results
The table below summarizes the potency assignment of the Candidate Working Standard

(CWS) using both methodologies.

Parameter
Mass Balance
(Method A)

qNMR (Method B)
USP RS
(Reference)

Chromatographic

Purity
99.62% N/A 99.80%

Water Content (KF) 0.15% N/A < 0.1%

Residual Solvents 0.08% N/A N/A

Residue on Ignition 0.05% N/A < 0.1%

Calculated Potency 99.34% 99.41% 100.0% (Label)

Uncertainty (k=2) ± 0.8% ± 0.3% N/A

Sample Required ~200 mg ~20 mg N/A

Insight: The qNMR method yielded a potency value (99.41%) statistically equivalent to the

Mass Balance method (99.34%) but with significantly lower uncertainty and material

consumption.

Functional Performance: RRF Determination
The critical function of Impurity F standard is to establish the Relative Response Factor (RRF).

We compared the RRF calculated using our In-House Qualified WS (qNMR value) vs. the USP

RS.

Method: Slope-method (Linearity curves of Impurity F and Carvedilol).

Formula:
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Standard
Source

Slope
(Impurity F)

Slope
(Carvedilol)

Calculated
RRF

Deviation from
USP

USP RS 24501 31250 0.784 Reference

Qualified WS

(qNMR)
24380 31210 0.781 -0.38%

Unqualified Raw

Material
21500 31210 0.689 -12.1%

Critical Finding: Using an unqualified raw material (purity ~88% based on area%) results in a

12% error in RRF calculation. This would lead to a significant underestimation of impurity levels

in the final drug product, potentially causing safety violations. The Qualified WS matches the

USP RS within experimental error (<0.5%).

Decision Matrix: When to use which Standard?
The following workflow guides the decision-making process for selecting and qualifying

standards for Impurity F.
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Figure 2: Decision matrix for selecting and qualifying Carvedilol Impurity F standards.
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Conclusion
For Carvedilol Impurity F, the structural difference (tetrahydro-ring) significantly impacts UV

response (RRF ~0.78). Reliance on unqualified commercial "tech-grade" materials is

scientifically unsound and regulatory non-compliant.

However, the data confirms that a Working Standard qualified via qNMR is a robust, self-

validating alternative to the Primary RS for routine use. It offers:

Scientific Equivalence: <0.4% deviation in RRF determination.

Operational Efficiency: qNMR qualification takes <4 hours vs. 3 days for Mass Balance.

Cost Reduction: Eliminates the need to consume expensive USP RS for daily system

suitability testing.

Recommendation: Laboratories should establish a Master Working Standard of Impurity F

qualified by qNMR (traceable to NIST) to ensure data integrity while optimizing QC budgets.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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and industry.

Contact
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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